N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(p-tolyloxy)acetamide

• IUPAC Name: N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C18H28N2O3/c1-15-3-5-17(6-4-15)23-14-18(21)19-13-16-7-9-20(10-8-16)11-12-22-2/h3-6,16H,7-14H2,1-2H3,(H,19,21)
• InChI Key: LUJKKMVWDNMIIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCC2CCN(CC2)CCOC
• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol

Description

N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-(p-tolyloxy)acetamide, also known as MPMTA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Enzyme Inhibitory Activities and Molecular Docking

• Research has focused on the synthesis of compounds through conventional and microwave-assisted protocols, leading to the development of new 3,4,5-trisubstituted-1,2,4-triazole analogues. These compounds were evaluated for their inhibition potential against enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). A specific compound demonstrated good activity against these enzymes, indicating the potential therapeutic applications of such derivatives (Virk et al., 2018).

Synthesis of Derivatives for Biological Evaluation

• The synthesis of pyridine derivatives has been explored for their toxicity against agricultural pests, such as the cowpea aphid. This research highlights the potential of these derivatives in developing new insecticides with significant aphidicidal activities, demonstrating an application of such compounds in agriculture and pest management (Bakhite et al., 2014).

Catalytic Reactions for Unconventional Piperidines

• Studies on copper-catalyzed Perkin-acyl-Mannich reactions of acetic anhydride with pyridine have been conducted to facilitate the synthesis of polyfunctionalized piperidine derivatives. These reactions enable the regioselective introduction of functional groups into piperidine, underscoring the versatility of such methods in creating compounds with unconventional substitution patterns, which could have various chemical and pharmacological applications (Crotti et al., 2011).

Memory Enhancement Studies

• The synthesis and evaluation of 4-substituted piperazin-1-yl 2-[1-(pyridine-2-yl)ethoxy] acetamide derivatives for their effects on memory in mice have been explored. Such research indicates the potential of these derivatives in developing treatments for memory-related disorders, showcasing the therapeutic applications of compounds within this chemical class (Li Ming-zhu, 2008).